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Compound of Interest

Compound Name: Chromium(lll) nitrate nonahydrate

Cat. No.: B1588484

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a standard aqueous solution
of Chromium(lll) nitrate. Adherence to this protocol is crucial for ensuring the accuracy,
reproducibility, and safety of experimental results.

Introduction

Standard solutions are solutions containing a precisely known concentration of a substance.
They serve as essential references in analytical chemistry, enabling the determination of
unknown concentrations through techniques like titration or spectrophotometry. Chromium(lil)
nitrate, typically available as the nonahydrate (Cr(NOs)3-9H20), is a common source of Cr3*
ions used in synthesis, catalysis, and various analytical procedures. The protocol herein details
the preparation of a standard solution from the solid nonahydrate salt.

Safety Precautions

Chromium(lll) nitrate nonahydrate is an oxidizing agent and can cause skin and serious eye
irritation.[1][2][3] It is imperative to handle this chemical with care in a well-ventilated area or a
chemical fume hood.

Personal Protective Equipment (PPE) required:

o Nitrile gloves[1][2][4]
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» Safety glasses with side-shields or chemical splash goggles[1][2]
e Alab coat[5][6]

Handling:

Avoid breathing dust.[1]

Avoid contact with skin and eyes.[1][2][4]

Keep away from clothing and other combustible materials.[2][5][6]

Wash hands thoroughly after handling.[5][6]

Ensure eyewash stations and safety showers are readily accessible.[5][6]
Reagents and Equipment
e Reagents:
o Chromium(lll) nitrate nonahydrate (Cr(NOs)3-9H20), analytical grade or higher
o Deionized or distilled water
o Dilute nitric acid (optional, for enhanced stability)[7]
e Equipment:
o Analytical balance (readable to £0.0001 g)
o Volumetric flask (Class A) with stopper
o Beakers
o Glass stirring rod
o Weighing paper or weighing boat

o Spatula
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o Wash bottle with deionized water
o Pipettes

Quantitative Data Summary

The following table summarizes the key quantitative properties of Chromium(lll) nitrate
nonahydrate, which are essential for accurate preparation of a standard solution.

Property Value Reference(s)
Chemical Formula Cr(NO3)s - 9H20 [81[9][10]
Molar Mass 400.15 g/mol [31[9][10]
Appearance Purple crystalline solid [8]

Solubility in Water 810 g/L at 20 °C [10][11]

pH (50 g/L solution at 20 °C) 2-3 [10][11]

Experimental Protocol

This protocol describes the preparation of 100 mL of a 0.1 M Chromium(lIl) nitrate standard
solution. The procedure can be adapted for different concentrations or volumes by adjusting
the calculated mass of the solute.

Step 1: Calculation

o Determine the required mass of Cr(NOs)s-9H20.
o Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )
o Mass (g) = 0.1 mol/L x 0.100 L x 400.15 g/mol
o Mass (g) =4.0015¢

Step 2: Weighing the Solute

e Place a clean, dry weighing boat on the analytical balance and tare the balance to zero.
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o Carefully use a spatula to weigh out exactly 4.0015 g of Chromium(lll) nitrate nonahydrate
into the weighing boat. Record the exact mass.

Step 3: Dissolution
o Transfer the weighed solid into a clean beaker (e.g., 150 mL).
o Add approximately 50-60 mL of deionized water to the beaker.

 Stir the mixture gently with a glass stirring rod until the solid is completely dissolved.[12][13]
The solution should appear violet.

o Note for enhanced stability: For long-term storage, using a 0.01 M nitric acid solution as
the solvent can prevent the hydrolysis of the chromium ions.[7]

Step 4: Dilution to Final Volume
o Carefully pour the dissolved solution from the beaker into a 100 mL Class A volumetric flask.

e Use a wash bottle with deionized water to rinse the beaker, stirring rod, and any funnel used
for the transfer. Add all rinsings to the volumetric flask to ensure no solute is lost.

» Continue adding deionized water to the flask until the liquid level is close to, but not at, the
calibration mark.

o Use a pipette or dropper to add the final drops of deionized water until the bottom of the
meniscus is precisely on the calibration mark.

o Stopper the flask and invert it 15-20 times to ensure the solution is thoroughly mixed and
homogenous.

Step 5: Storage and Labeling

o Transfer the prepared standard solution to a clean, dry, and clearly labeled storage bottle.
Never store solutions in a volumetric flask.[12]

e The label should include:
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o Name of the solution: Chromium(lll) Nitrate
o Concentration: 0.1 M
o Date of preparation

o Name of the preparer
» Store the solution in a cool, dry, and well-ventilated area away from combustible materials.[5]

[°]

Visualization of the Workflow

The following diagram illustrates the logical flow of the protocol for preparing the standard
solution.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


http://media.laballey.com/sds/Chromium-Nitrate-Safety-Data-Sheet-SDS.pdf
https://resources.finalsite.net/images/v1722357410/mccsdnet/q15gm0i0drmscpj0t4wh/msdssheets_chromium_iii_nitrate_solution_0_1m_187_50.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Prep%ation

(

1. Calculation
(Determine mass of Cr(NO3)3-9H20)

l

2. Weighing
(Accurately weigh the calculated mass)

l

[(Dissolve solid in ~60% of final volume of HzO)]

3. Dissolution

Dilution & Finalization

4. Transfer
(Transfer solution to volumetric flask)

:

5. Rinse
(Rinse beaker and add to flask)

6. Dilute to Volume
(Add H20 to calibration mark)

7. Homogenization
(Stopper and invert flask to mix)

Storage

(@

8. Labeling & Storage

)

ransfer to labeled bottle and store properly)

Click to download full resolution via product page

Caption: Workflow for preparing a standard solution.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1588484?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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